Chamigranes

Chamigranes are a class of terpenoid compounds known for their sweet, spicy floral aroma that is often reminiscent of jasmine and gardenia. These natural fragrance components are widely used in the cosmetics and perfumery industries to enhance the olfactory profile of skincare products, fragrances, and other personal care items. Chemically, chamigranes typically consist of a complex structure with multiple rings and hydroxyl groups, contributing to their distinctive scent characteristics. They can be isolated from natural sources or synthesized through chemical processes, offering flexibility in application and formulation. Due to their pleasant odor and potential skin benefits, such as anti-inflammatory effects, chamigranes are highly valued for their multifunctional properties in the fragrance and cosmetic sectors.

Chemical Name	CAS	MF
Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-	61661-47-0	C₁₅H₂₂O
kahukuene A	146293-93-8	C₂₀H₃₁BrO₂
6H-3,8a-Methanooxireno[d][1]benzoxepin-2-ol,3,7-dibromo-6-chlorooctahydro-6,8b,9,9-tetramethyl-,(1aR,2R,3S,4aS,6S,7S,8aR,8bS)-	35671-09-1	C₁₅H₂₁Br₂ClO₃
Spiro[5.5]undeca-1,8-diene,1,5,5,9-tetramethyl-, (6R)-	19912-83-5	C₁₅H₂₄
Spiro[5.5]undeca-1,8-dien-3-one,1,5,5,9-tetramethyl- (9CI)	116907-14-3	C₁₅H₂₂O
kahukuene B	146293-94-9	C₂₀H₃₂Br₂O
Spiro[5.5]undec-1-en-3-one, 8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel-	116384-28-2	C₁₅H₂₂BrClO
Spiro[5.5]undeca-1,8-dien-3-one,8-chloro-1,5,5,9-tetramethyl-, (6S)-	108925-15-1	C₁₅H₂₁ClO
4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol	54278-86-3	C₁₅H₂₄BrClO
2,7-Epoxy-2,3,15-trihydroxy-9-chamigren-8-one	1872432-12-6	C₁₅H₂₂O₅

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